2 B576469 Muscovite CAS No. 1318-94-1](/img/structure/B576469.png)
Muscovite
Cat. No. B576469
CAS RN:
1318-94-1
M. Wt: 256.239
InChI Key: YGANSGVIUGARFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Muscovite is the most common mineral of the mica family . It is an important rock-forming mineral present in igneous, metamorphic, and sedimentary rocks . Like other micas, it readily cleaves into thin transparent sheets . Muscovite sheets have a pearly to vitreous luster on their surface . If they are held up to the light, they are transparent and nearly colorless, but most have a slight brown, yellow, green, or rose-color tint .
Synthesis Analysis
The process of synthesizing muscovite faces challenges mainly related to the elevated temperature and pressure ambient, together with time and cost-consuming processes . A research work aimed at synthesizing muscovite through a straightforward and direct wet thermal oxidation of an ash sample produced from biotite-rich coal tailings . The lab ash powder was mixed with 35% H2O2 at the room temperature of 25°C while stirring at 480 rpm. Then, the temperature was gradually raised to 80°C, and the process ran for 180 min .Molecular Structure Analysis
Muscovite is composed of potassium (K), aluminum (Al), silicon (Si), and oxygen (O) atoms arranged in sheets . It is known for its excellent cleavage, which allows it to be easily split into thin, flexible sheets . These sheets are often transparent to translucent and have a pearly luster .Chemical Reactions Analysis
The feldspars were transformed into muscovites, and subsequently muscovites to albites and kaolinites by chemical reactions . The interaction mechanism and phase evolution of ammonium polyphosphate (APP) mixed with muscovite (APP/muscovite) were studied by TG, XRD, and SEM .Physical And Chemical Properties Analysis
Muscovite is easily identified because its perfect cleavage allows it to be split into thin, flexible, elastic, colorless, transparent sheets with a pearly to vitreous luster . It has a Mohs hardness of 2.5 to 3 and a specific gravity of 2.8 to 2.9 . Its chemical formula is typically written as KAl2(AlSi3O10)(OH)2 .Scientific Research Applications
Fungal Bioweathering : Muscovite is used to study fungal interactions with silicate minerals, particularly in bioweathering. Fungi like Aspergillus niger can colonize and degrade muscovite, providing insights into silicate degradation and soil formation (Wei, Kierans, & Gadd, 2012).
Gastrointestinal Mucosal Protection : Muscovite has medicinal value, including gastrointestinal mucosal protection. It has been explored for its therapeutic effects in traditional medicine (Yihong, 2013).
Mineral Separation : Research on muscovite mica involves its separation from gangue minerals using flotation techniques. Studies have focused on using specific collectors and depressants for effective separation, with implications for ore processing (Marion et al., 2015).
Graphoepitaxy and Optoelectronics : Muscovite's surface properties facilitate the growth of low-dimensional crystals, making it useful in graphoepitaxy for nanostructures and optoelectronic devices (Li et al., 2020).
Surface Energy Studies : Its cleavage properties make muscovite ideal for studying surface and interface phenomena, essential in material sciences (Giese, 1974).
Laser Processing : Muscovite's response to laser processing, like femtosecond laser pulses, has been studied, revealing its potential in precise material processing (Awasthi et al., 2019).
Luminescence in Optical Dating : Its luminescence properties are significant in optically stimulated luminescence (OSL) dating, especially in assessing contamination in quartz samples (Antohi-Trandafir et al., 2018).
Flatness for Technical Applications : Muscovite's unique flatness is leveraged in applications such as surface force apparatus and organic solar cells (Poel et al., 2014).
Water Purification : Natural muscovite has been tested for removing metals from aqueous solutions, with potential applications in water purification (Yang et al., 2010).
Seismic Anisotropy in Continental Crust : The alignment of muscovite in rocks affects seismic anisotropy, crucial for geological and seismic studies (Han & Jung, 2021).
Muscovite in Plutonic Rocks : Its composition in plutonic rocks has implications for understanding magma composition and emplacement depths (Miller et al., 1981).
Mineral Processing Analysis : The effect of mineralogy on muscovite flotation is analyzed, impacting the efficiency of mineral processing industries (Jordens et al., 2016).
Industrial Application in Beneficiation Process : Muscovite's physical properties are studied to optimize its beneficiation process, crucial in industrial applications like insulating materials and cosmetics (Bubnova et al., 2017).
Mechanical Properties Under Various Conditions : The study of muscovite's elastic and structural properties under different temperatures and pressures is vital for applications in geology and material science (Teich-McGoldrick et al., 2012).
Grinding Medium Influence : Research on how grinding mediums affect muscovite's structure has implications in material science and mineral processing (Papirer et al., 1990).
Reflectance Spectra Modelling : Modelling muscovite's reflectance spectra helps in geoscience, particularly in understanding hydrothermal systems on Earth and Mars (Kumar & Rajawat, 2020).
X-ray Spectroscopy : Muscovite's application in X-ray spectroscopy, owing to its large lattice constant and bending properties, is significant in physical sciences (Hölzer et al., 1998).
Experimental Deformation Studies : Investigating muscovite's mechanical anisotropy and strength under various conditions aids in understanding its geological behavior (Mareš & Kronenberg, 1993).
Anion Sorption : Studying muscovite's capacity to retain anions contributes to understanding its role in environmental science and geochemistry (Perrott, Langdon, & Wilson, 1974).
Photocatalyst Applications : The use of muscovite in preparing composite photocatalysts for wastewater treatment and environmentally friendly coatings is explored (Jing-jing, 2008).
Safety And Hazards
Future Directions
A dataset of >1190 published compositional analyses of muscovite from granitic pegmatites of varying mineralogical types was compiled to reevaluate the usefulness of K-Rb-Li systematics of muscovite as a tool for distinguishing mineralogically simple pegmatites from pegmatites with potential Li mineralization . This study provides theoretical guidance for the efficient preparation of fine-grained muscovite powder and the action mechanism of grinding aids .
properties
IUPAC Name |
dipotassium;dioxosilane;oxo(oxoalumanyloxy)alumane;oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Al.2K.O2Si.4O/c;;;;1-3-2;;;;/q;;2*+1;;;;;-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGANSGVIUGARFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].O=[Al]O[Al]=O.O=[Si]=O.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al2K2O6Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
MICA, a generic term, refers to any of a group of approximately 30 silicate minerals occurring as non-fibrous plates. Muscovite (hydrated aluminium potassium silicate[KAl2(AlSi3O10)(F, OH)2 ])and phlogopite (potassium magnesium aluminum silicate hydroxide) are the two major micas of commerce. Micas are commonly found in ordinary rocks. Inhalation of mica dust presents an occupational hazard., Dry Powder; Pellets or Large Crystals, Colorless mineral; [Merck Index], Colorless, odorless flakes or sheets of hydrous silicates. |
Source
|
| Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25044 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Mica-group minerals | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Muscovite | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21191 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | MICA | |
| Source | Occupational Safety and Health Administration (OSHA) | |
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| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Mica (containing less than 1% quartz) | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
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| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble (NIOSH, 2023), Insoluble in water, Insoluble |
Source
|
| Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25044 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MICA | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | Mica (containing less than 1% quartz) | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
2.6 to 3.2 (NIOSH, 2023), 2.6-3.2 |
Source
|
| Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25044 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | MICA | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | MICA | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/153 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Mica (containing less than 1% quartz) | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mm Hg (approximate), 0 mmHg (approx) |
Source
|
| Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25044 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | MICA | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | MICA | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/153 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Mica (containing less than 1% quartz) | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0431.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Impurities |
Certain varieties contain traces of iron, titanium, lithium, sodium and fluorine. /Phlogopite mica/ |
Source
|
| Record name | MICA | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Muscovite | |
Color/Form |
Light gray to dark flakes or particles, Soft, translucent solid; colorless to slight red (ruby), brown to greenish yellow (amber)... thin sheets that are flexible and elastic, Colorless flakes or sheets of hydrous silicates | |
CAS RN |
12001-26-2, 1318-94-1 |
Source
|
| Record name | MICA (CONTAINING LESS THAN 1% QUARTZ) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/25044 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Mica | |
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| Record name | Muscovite (Al2K(Si3Al)[(OH)0.5-1F0-0.5]2O10) | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MICA | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | MICA | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/153 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
1500 °C, Melting point = 1387 °C /Synthetic fluorophlogopite/ |
Source
|
| Record name | MICA | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2539 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Citations
For This Compound
234,000
Citations
… A number of difficulties concerning muscovite can now be resolved, and tentative … and of hexagonal muscovite books, 3 to 4 cm. across, which had grown into a cority. The muscovite is …
Number of citations: 287
scripts.iucr.org
… approximately 75/6 muscovite 1 paragonite + fluormuscovite. Paragonite and fluor-muscovite typically total nearly l0%, leaving approximately 65% of the pure muscovite end-member. …
Number of citations: 451
rruff-2.geo.arizona.edu
Author's note: The original version of this essay was prepared as a part of US Department of State Contract no. 1722-420119, and issued under the title" Russian Political Culture" by the …
Number of citations: 431
www.jstor.org
… In addition, we report the strengths of muscovite compressed parallel and perpendicular to (… The single crystal of muscovite chosen for this study comes from Methuen Township, Ontario, …
Number of citations: 225
www.sciencedirect.com
… This paper reports sufficient data to treat muscovite as … The sample used in this study is a natural crystal of muscovite from … The chemistry of the muscovite was determined from a third …
Number of citations: 258
agupubs.onlinelibrary.wiley.com
Steady-state muscovite dissolution rates have been … The pegmatitic muscovite used in these experiments has a … -equilibrium conditions with respect to muscovite. All reactive solutions …
Number of citations: 145
www.sciencedirect.com
… contaminants remained in the mineral separate that substantially reduced the stability field of muscovite. We then examined the behavior of muscovite MUS-1, a 15 × 10 cm book from a …
Number of citations: 643
www.sciencedirect.com
… in the overall muscovite composition, this approach is valid only if all muscovite compositions … All muscovites used in the present study are composed primarily of end-member muscovite …
Number of citations: 173
pubs.geoscienceworld.org
… In what follows we shall confine our attention to Muscovite. … Our own observations confined to work on muscovite confirms … of the tetrahedral layer in muscovite will show, the c face …
Number of citations: 156
www.degruyter.com
… The temperature-time significance of 40 Ar/ 39 Ar muscovite … that argon loss in muscovite occurs primarily via cylindrical … 001, in a single euhedral muscovite phenocryst. The new data, …
Number of citations: 560
www.sciencedirect.com
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![(1S,4S,9R,10S,13R)-5,5,9,13-tetramethyl-14,16-dioxatetracyclo[11.2.1.01,10.04,9]hexadecane](/img/structure/B576392.png)
